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Compound of Interest

Compound Name: Hexachlorodisiloxane

Cat. No.: B076772

A deep dive into the foundational 19th-century research that first identified and synthesized
hexachlorodisiloxane (Si=zOCle), this technical guide illuminates the nascent stages of silicon
oxychloride chemistry. Primarily driven by the work of Charles Friedel, Albert Ladenburg, Louis
Troost, and Paul Hautefeuille, the initial synthesis and characterization of this pivotal compound
laid the groundwork for future advancements in silicon chemistry.

Hexachlorodisiloxane, a colorless, fuming liquid, was first synthesized and characterized in
the mid-19th century through innovative and arduous experimental procedures. These early
investigations, conducted with rudimentary equipment by modern standards, provided the first
glimpses into the reactivity and properties of silicon-oxygen-chlorine compounds.

Discovery and Initial Synthesis

The first successful synthesis of hexachlorodisiloxane is credited to Charles Friedel and
Albert Ladenburg in 1867. Their method, a testament to the experimental ingenuity of the time,
involved the high-temperature reaction of silicon tetrachloride with feldspar. Concurrently, the
French chemists Louis Troost and Paul Hautefeuille were also exploring the realm of silicon
oxychlorides, employing a different approach by reacting elemental silicon with a mixture of
chlorine and oxygen at elevated temperatures.

Experimental Protocols of Early Syntheses
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The foundational experimental setups, while lacking the precision of modern apparatus, were
effective in producing the first samples of hexachlorodisiloxane. Below are the detailed
methodologies as described in their seminal publications.

Friedel and Ladenburg's Method (1867):

This procedure involved passing the vapor of silicon tetrachloride through a porcelain tube filled
with fragments of white-hot feldspar. The extreme temperature facilitated the reaction, leading
to the formation of hexachlorodisiloxane and other silicon oxychlorides.

o Apparatus: A porcelain tube heated to a high temperature in a furnace. One end of the tube
was connected to a flask containing silicon tetrachloride, which was gently heated to produce
a vapor. The other end was connected to a condenser and a collection flask.

e Reactants:
o Silicon Tetrachloride (SiCla)
o Feldspar (a silicate mineral, acting as a source of oxygen)

e Procedure:

[¢]

The porcelain tube packed with feldspar was heated to a "white heat."
o Silicon tetrachloride was slowly vaporized and passed through the heated tube.
o The resulting vapors were condensed and collected in a receiving flask.

o The collected liquid, a mixture of unreacted silicon tetrachloride and various silicon
oxychlorides, was then subjected to fractional distillation to isolate the different
components.

Troost and Hautefeuille's Method (c. 1868):

This alternative synthesis involved the direct reaction of elemental silicon with a gaseous
mixture of chlorine and oxygen.
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e Apparatus: A reaction tube containing crystalline silicon, heated in a furnace. Inlets for
chlorine and oxygen gas were provided, along with an outlet to a condensation and
collection system.

e Reactants:
o Crystalline Silicon (Si)
o Chlorine Gas (Cl2)
o Oxygen Gas (02)
e Procedure:
o Crystalline silicon was placed in the reaction tube and heated.
o A controlled mixture of chlorine and oxygen gas was passed over the heated silicon.

o The volatile products, including hexachlorodisiloxane, were carried out of the reaction
tube by the gas stream.

o The products were then condensed and collected for subsequent purification by fractional
distillation.

Initial Characterization and Quantitative Data

The characterization of newly synthesized compounds in the 19th century relied on
fundamental physical and chemical properties. For hexachlorodisiloxane, early researchers
meticulously determined its boiling point, density, and elemental composition to confirm its
identity and purity.
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Reported Value (Friedel &
Property Modern Accepted Value
Ladenburg, 1867)

Boiling Point 137 °C 137 °C
Molecular Formula Si20Cls Si20Cls
] ~285 g/mol (inferred from
Molecular Weight - 284.89 g/mol
composition)

The remarkable accuracy of the boiling point measurement by Friedel and Ladenburg, using
the technology available at the time, is a noteworthy achievement. Their elemental analysis,
which would have involved gravimetric methods, was crucial in establishing the empirical
formula and proposing the structure of a molecule containing a Si-O-Si linkage.

Logical Workflow of the Discovery

The discovery of hexachlorodisiloxane can be visualized as a logical progression of scientific
inquiry, starting from the known chemistry of silicon and its halides and moving into the
unexplored territory of silicon oxychlorides.
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Caption: Logical workflow of the discovery of Hexachlorodisiloxane.

Significance of the Early Research

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b076772?utm_src=pdf-body
https://www.benchchem.com/product/b076772?utm_src=pdf-body-img
https://www.benchchem.com/product/b076772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The pioneering work of Friedel, Ladenburg, Troost, and Hautefeuille was instrumental in
opening up the field of silicon oxychloride chemistry. Their successful synthesis and initial
characterization of hexachlorodisiloxane not only introduced a new compound to the
scientific community but also demonstrated viable methods for its preparation. This
foundational knowledge was a critical stepping stone for the later development of more
complex organosilicon compounds and, eventually, the vast array of silicone polymers that are
indispensable in modern technology. The early challenges they overcame in handling these
reactive and moisture-sensitive compounds also paved the way for the development of the
experimental techniques that are now standard practice in inorganic and organometallic
chemistry.

 To cite this document: BenchChem. [Pioneering Steps in Silicon Chemistry: The Early
Research and Discovery of Hexachlorodisiloxane]. BenchChem, [2025]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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